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Compound of Interest

Compound Name: Enazadrem Phosphate

Cat. No.: B1671267 Get Quote

Despite a comprehensive search of publicly available scientific and medical literature, a

detailed mechanism of action for the chemical entity known as enazadrem phosphate remains

elusive. Similarly, information regarding its clinical trials, pharmacology, and development

history is not readily accessible in the public domain.

Initial investigations into enazadrem phosphate, also identified by the synonym CP-70,490-09,

revealed a potential association with the anti-parasitic drug candidate LXE408, which is

currently in clinical development for the treatment of leishmaniasis. However, a thorough

comparison of their respective chemical structures, as detailed in scientific databases, has

definitively established that enazadrem phosphate and LXE408 are distinct molecular entities.

Structural Dissimilarity
Chemical structure data obtained from PubChem, a comprehensive database of chemical

substances, clearly illustrates the differences between the two compounds.

Enazadrem Phosphate is characterized by the molecular formula C18H28N3O5P.

LXE408, on the other hand, possesses a more complex structure with the molecular formula

C23H18FN7O2.

This fundamental difference in their chemical makeup invalidates any assumption that data

pertaining to LXE408 could be extrapolated to describe the properties or mechanism of action

of enazadrem phosphate.
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The Case of LXE408: A Kinetoplastid-Selective
Proteasome Inhibitor
In contrast to the scarcity of information on enazadrem phosphate, extensive research is

available for LXE408. Developed by Novartis in collaboration with the Drugs for Neglected

Diseases initiative (DNDi), LXE408 is a potent and selective inhibitor of the kinetoplastid

proteasome. This enzyme is crucial for the survival of Leishmania parasites, the causative

agent of leishmaniasis. By inhibiting this proteasome, LXE408 effectively disrupts the parasite's

cellular functions, leading to its death. Clinical trials for LXE408 are ongoing, with promising

results in the quest for a safe and effective oral treatment for this neglected tropical disease.

The Unanswered Questions Surrounding
Enazadrem Phosphate
The lack of public information on enazadrem phosphate raises several questions. It is

possible that this compound was an early-stage research candidate that did not advance to

later stages of development, or that its research and development were conducted under

proprietary constraints that have not been publicly disclosed.

Without access to internal research documents or publications that specifically address

enazadrem phosphate, any discussion of its mechanism of action, quantitative data, or

experimental protocols would be purely speculative.

In conclusion, for the scientific and research community, the mechanism of action of

enazadrem phosphate remains an unsolved puzzle. The clear distinction between its

chemical structure and that of the well-characterized LXE408 underscores the importance of

precise molecular identification in drug research and development. Further elucidation of the

biological activities of enazadrem phosphate awaits the public disclosure of relevant scientific

data.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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